Cas no 477860-19-8 (3-{[(2-Chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one)
3-{[(2-Chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 3-{[(2-chlorophenyl)sulfanyl]methyl}-2H,3H,5H-[1,3]thiazolo[2,3-b]quinazolin-5-one
- Bionet1_003397
- Oprea1_449039
- HMS578F19
- 3-{[(2-chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one
- 3-{[(2-Chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one
-
- Inchi: 1S/C17H13ClN2OS2/c18-13-6-2-4-8-15(13)22-9-11-10-23-17-19-14-7-3-1-5-12(14)16(21)20(11)17/h1-8,11H,9-10H2
- InChI Key: PYQUNHLTYFAPLB-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1SCC1CSC2=NC3C=CC=CC=3C(N12)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 501
- XLogP3: 4.5
- Topological Polar Surface Area: 83.3
3-{[(2-Chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662969-1mg |
3-(((2-Chlorophenyl)thio)methyl)-2,3-dihydro-5H-thiazolo[2,3-b]quinazolin-5-one |
477860-19-8 | 98% | 1mg |
¥364.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662969-2mg |
3-(((2-Chlorophenyl)thio)methyl)-2,3-dihydro-5H-thiazolo[2,3-b]quinazolin-5-one |
477860-19-8 | 98% | 2mg |
¥413.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662969-5mg |
3-(((2-Chlorophenyl)thio)methyl)-2,3-dihydro-5H-thiazolo[2,3-b]quinazolin-5-one |
477860-19-8 | 98% | 5mg |
¥448.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662969-10mg |
3-(((2-Chlorophenyl)thio)methyl)-2,3-dihydro-5H-thiazolo[2,3-b]quinazolin-5-one |
477860-19-8 | 98% | 10mg |
¥623.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662969-20mg |
3-(((2-Chlorophenyl)thio)methyl)-2,3-dihydro-5H-thiazolo[2,3-b]quinazolin-5-one |
477860-19-8 | 98% | 20mg |
¥910.00 | 2024-05-12 |
3-{[(2-Chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 3-{[(2-Chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one
Comprehensive Overview of 3-{[(2-Chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one (CAS No. 477860-19-8)
3-{[(2-Chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one (CAS No. 477860-19-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the thiazoloquinazolinone family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its sulfanyl-methyl and chlorophenyl moieties, which contribute to its chemical reactivity and potential therapeutic properties.
The compound's complex nomenclature, 3-{[(2-Chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one, reflects its intricate molecular architecture. The presence of a thiazolo[2,3-b]quinazolinone core makes it a subject of interest in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have explored its potential in targeting inflammatory pathways and oxidative stress-related conditions, aligning with current trends in precision medicine and personalized healthcare.
In the context of green chemistry and sustainable synthesis, CAS No. 477860-19-8 has been investigated for its compatibility with eco-friendly reaction conditions. The 2-chlorophenyl group introduces steric and electronic effects that can be leveraged in catalytic processes, making it a candidate for atom-efficient transformations. This aligns with the growing demand for environmentally benign synthetic methodologies in the chemical industry.
From a structural perspective, the thiazoloquinazolinone scaffold of this compound offers a versatile platform for structure-activity relationship (SAR) studies. Researchers have modified its sulfanyl-methyl side chain to optimize pharmacokinetic properties, such as oral bioavailability and metabolic stability. These efforts are driven by the need for safer and more effective small-molecule therapeutics, a hot topic in modern medicinal chemistry.
The compound's CAS No. 477860-19-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and hit-to-lead optimization. Its potential applications extend to neurological disorders and immunomodulation, areas where heterocyclic compounds have shown promise. Recent publications highlight its role in modulating cell signaling pathways, further elevating its profile in biomedical research.
Analytical characterization of 3-{[(2-Chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and structural integrity, which are essential for reproducible research outcomes. The compound's chlorophenyl-thiazoloquinazolinone hybrid structure also makes it a valuable reference standard in analytical laboratories.
In summary, CAS No. 477860-19-8 represents a fascinating intersection of chemical innovation and biological relevance. Its multifaceted applications—from drug discovery to sustainable synthesis—underscore its importance in contemporary scientific inquiry. As research continues to uncover its full potential, this compound is poised to remain a key player in the advancement of molecular science and therapeutic development.
477860-19-8 (3-{[(2-Chlorophenyl)sulfanyl]methyl}-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)